pCXCL8-1aa

• Molecular Formula: C53H88N16O17
• Molecular Weight: 1221.4 g/mol
• InChI: InChI=1S/C53H88N16O17/c1-28(2)24-36(66-50(83)37(25-30-12-5-4-6-13-30)67-47(80)32(14-7-9-21-54)63-44(77)31(56)17-19-41(72)73)49(82)65-33(15-8-10-22-55)46(79)64-34(16-11-23-60-53(58)59)45(78)61-29(3)43(76)62-35(18-20-42(74)75)48(81)68-38(26-40(57)71)51(84)69-39(27-70)52(85)86/h4-6,12-13,28-29,31-39,70H,7-11,14-27,54-56H2,1-3H3,(H2,57,71)(H,61,78)(H,62,76)(H,63,77)(H,64,79)(H,65,82)(H,66,83)(H,67,80)(H,68,81)(H,69,84)(H,72,73)(H,74,75)(H,85,86)(H4,58,59,60)/t29-,31-,32-,33-,34-,35-,36-,37-,38-,39-/m0/s1
• InChIKey: WAKZDRBORDWUSJ-NXCVNOGKSA-N

pCXCL8-1aa: A CXCL8-Derived Anti-Inflammatory Peptide Targeting Chemokine–Glycosaminoglycan Interactions for Rheumatoid Arthritis Research

pCXCL8-1aa is a synthetic 10-amino acid peptide (Ac-EKFLKRAENS-NH₂, MW 1262.41 Da, formula C₅₅H₉₁N₁₇O₁₇) that mimics the C-terminal α-helical glycosaminoglycan (GAG)-binding domain of the human chemokine CXCL8 (IL-8) [1]. It acts as a competitive inhibitor of the CXCL8–GAG interaction, binding with high affinity to heparan sulfate (HS) and thereby reducing CXCL8 presentation on vascular endothelial surfaces, inhibiting neutrophil migration, and attenuating downstream inflammatory responses [2]. The compound belongs to the peptide class of chemokine–GAG interaction inhibitors and is primarily employed in preclinical inflammation and rheumatoid arthritis research [1].

Target Interaction Competitive inhibitor of CXCL8–heparan sulfate binding for GAG-dependent leukocyte migration studies

Model Context Supports antigen-induced arthritis (AIA) and chemokine-gradient research models

Peptide Format Dual-capped (Ac-/NH₂) synthetic peptide with enhanced ex vivo stability

• [1] McNaughton EF, Eustace AD, King S, Sessions RB, Kay A, Farris M, Broadbridge R, Kehoe O, Kungl AJ, Middleton J. Novel Anti-Inflammatory Peptides Based on Chemokine-Glycosaminoglycan Interactions Reduce Leukocyte Migration and Disease Severity in a Model of Rheumatoid Arthritis. J Immunol. 2018;200(9):3201-3217. PMID: 29572348. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. pCXCL8-1aa Ligand Page (Ligand ID: 9938). Accessed 2026. View Source

Why CXCL8 Pathway Inhibitors Cannot Be Interchanged: Mechanistic Divergence Between GAG-Targeted Peptides and GPCR Antagonists for pCXCL8-1aa Procurement

The CXCL8 signaling axis can be disrupted at two fundamentally distinct nodes: blockade of chemokine receptors CXCR1/CXCR2 (e.g., Danirixin, Reparixin, CXCL8(3-72)K11R/G31P) versus competitive displacement of CXCL8 from endothelial GAG co-receptors (pCXCL8-1aa, E70K) [1]. These mechanisms are not functionally interchangeable. GPCR antagonists inhibit downstream signaling irrespective of chemokine localization, while GAG-competitive peptides selectively disrupt the haptotactic gradient required for leukocyte extravasation without blocking direct receptor activation [2]. Consequently, substituting a CXCR2 antagonist for pCXCL8-1aa yields different cellular outcomes—notably in leukocyte migration patterns and inflammatory mediator profiles—and invalidates cross-class comparisons in experimental models of rheumatoid arthritis and neutrophilic inflammation [1].

Target Mechanism

GAG-competitive peptide (pCXCL8-1aa) displaces CXCL8 from endothelial HS, preserving GPCR signaling

Substitute Mechanism

CXCR1/CXCR2 antagonists (e.g., Danirixin, Reparixin) block receptor-mediated pathways irrespective of GAG binding

Mechanistically orthogonal—GAG competition vs. GPCR antagonism cannot be interchanged. Leukocyte migration patterns and inflammatory mediator profiles may differ; cross-class substitution invalidates model-specific endpoint interpretation.

• [1] McNaughton EF, Eustace AD, King S, Sessions RB, Kay A, Farris M, Broadbridge R, Kehoe O, Kungl AJ, Middleton J. Novel Anti-Inflammatory Peptides Based on Chemokine-Glycosaminoglycan Interactions Reduce Leukocyte Migration and Disease Severity in a Model of Rheumatoid Arthritis. J Immunol. 2018;200(9):3201-3217. PMID: 29572348. View Source
• [2] Proudfoot AEI, Johnson Z, Bonvin P, Handel TM. Glycosaminoglycan Interactions with Chemokines Add Complexity to a Complex System. Pharmaceuticals (Basel). 2017;10(3):70. PMID: 28792472. View Source

Quantitative Differentiation Evidence for pCXCL8-1aa vs. Closest Analogs, Alternatives, and In-Class Candidates

HS Binding Affinity: pCXCL8-1aa Exhibits 2-Fold Higher Affinity for Heparan Sulfate Than Wild-Type CXCL8

pCXCL8-1aa binds the GAG heparan sulfate (HS) with a dissociation constant (Kd) of 65 nM in vitro, compared to wild-type CXCL8 which binds HS with a Kd of 128 nM under identical assay conditions [1]. This represents an approximately 2-fold higher GAG-binding affinity for the peptide inhibitor relative to its endogenous chemokine counterpart, enabling effective competition for endothelial HS binding sites.

HS Binding Affinity

Reported

Kd = 65 nM (pCXCL8-1aa) vs. 128 nM (wild-type CXCL8)

Supports competitive displacement of endogenous CXCL8 from heparan sulfate

Isothermal fluorescence titration; ~2-fold higher affinity

Evidence Dimension	Binding affinity for heparan sulfate (Kd)
Target Compound Data	Kd = 65 nM
Comparator Or Baseline	Wild-type CXCL8: Kd = 128 nM
Quantified Difference	~2-fold higher affinity (65 nM vs. 128 nM)
Conditions	Isothermal fluorescence titration; 100 nM protein solutions equilibrated with HS oligosaccharide at 20°C; fluorescence emission spectra recorded at 500–600 nm upon excitation at 495 nm

Why This Matters

Higher GAG-binding affinity is the core functional requirement for a competitive inhibitor of CXCL8–HS interactions; pCXCL8-1aa's 2-fold affinity advantage over the native ligand establishes its capability to displace CXCL8 from endothelial presentation sites, a property that cannot be assumed for other GAG-binding peptides without independently verified affinity data.

• [1] IUPHAR/BPS Guide to Pharmacology. pCXCL8-1aa Ligand Page (Ligand ID: 9938). Bioactivity comments: 'pCXCL8-1aa binds the GAG heparan sulphate (HS) with a Kd of 65 nM in vitro (compared to wild-type CXCL8 that has an HS Kd of 128 nM)', citing McNaughton EF et al. J Immunol. 2018. Accessed 2026. View Source

Mechanism of Action: pCXCL8-1aa Targets the Chemokine–GAG Axis Rather Than CXCR1/CXCR2 Receptor Antagonism

pCXCL8-1aa competitively inhibits the binding of CXCL8 to endothelial glycosaminoglycans (specifically heparan sulfate), thereby reducing chemokine presentation on the vascular luminal surface and attenuating leukocyte extravasation [1]. This mechanism is fundamentally distinct from that of CXCR2 antagonists such as Danirixin (GSK1325756), which binds the CXCR2 receptor with an IC₅₀ of 12.5 nM and blocks downstream GPCR signaling without affecting GAG binding . Similarly, Reparixin acts as a non-competitive allosteric inhibitor of CXCR1 (IC₅₀ = 1 nM) and CXCR2 (IC₅₀ = 100 nM) . The GAG-targeted mechanism of pCXCL8-1aa preserves CXCR1/CXCR2 signaling capacity while selectively disrupting the haptotactic gradient required for directed leukocyte migration.

Mechanism of Action

Class-level

GAG competition vs. GPCR antagonism: no direct CXCR1/2 binding

Mechanistic separation enables selective study of haptotactic gradient disruption

Orthogonal to CXCR2 IC₅₀-based inhibitors; preserved receptor signaling

Evidence Dimension	Molecular target and inhibitory mechanism
Target Compound Data	pCXCL8-1aa: Competitive inhibitor of CXCL8–HS interaction (GAG-binding competition); no direct GPCR antagonism
Comparator Or Baseline	Danirixin: CXCR2 antagonist, IC₅₀ = 12.5 nM; Reparixin: CXCR1/CXCR2 allosteric inhibitor, IC₅₀ CXCR1 = 1 nM, CXCR2 = 100 nM
Quantified Difference	Mechanistically orthogonal: GAG competition vs. GPCR antagonism; separate molecular targets
Conditions	Mechanistic class comparison based on published pharmacological profiles

Why This Matters

Users selecting between pCXCL8-1aa and CXCR1/2 antagonists face a binary experimental design choice: disrupting chemokine localization (GAG-targeted) versus blocking receptor signaling (GPCR-targeted). The two approaches interrogate different biological questions and cannot substitute for one another in studies investigating the role of the endothelial glycocalyx in leukocyte trafficking.

• [1] McNaughton EF, Eustace AD, King S, Sessions RB, Kay A, Farris M, Broadbridge R, Kehoe O, Kungl AJ, Middleton J. Novel Anti-Inflammatory Peptides Based on Chemokine-Glycosaminoglycan Interactions Reduce Leukocyte Migration and Disease Severity in a Model of Rheumatoid Arthritis. J Immunol. 2018;200(9):3201-3217. PMID: 29572348. View Source

In Vivo Anti-Inflammatory Efficacy: pCXCL8-1aa Reduces Disease Severity and Serum TNFα in a Murine Arthritis Model

The lead CXCL8-based peptide (pCXCL8-1aa) reduced disease severity and serum levels of the proinflammatory cytokine TNFα in a murine antigen-induced arthritis (AIA) model, an effect mediated by reduced leukocyte activation and infiltration at arthritic sites [1]. This in vivo anti-inflammatory activity provides differentiation from peptides such as E70K, for which published in vivo arthritis efficacy data are absent—E70K has been characterized only in vitro for inhibition of neutrophil adhesion to HUVECs at 50 nM and reduction of CXCL8-induced transendothelial migration at 1–1,000 nM .

In Vivo Arthritis Model

Reported

Reduced disease severity score and serum TNFα in murine AIA model

Model-response endpoint context for chemokine–GAG axis studies

C57Bl/6 mice; intra-articular administration; E70K lacks in vivo arthritis data

Evidence Dimension	In vivo anti-inflammatory activity in arthritis model
Target Compound Data	pCXCL8-1aa: Reduced disease severity and serum TNFα levels in murine AIA model (C57Bl/6 WT mice, 7–10 weeks old, male)
Comparator Or Baseline	E70K: No published in vivo arthritis efficacy data; in vitro only—reduces primary human neutrophil binding to HUVECs at 50 nM and inhibits CXCL8-induced transendothelial migration of primary human neutrophils across HMEC-1 layers at 1–1,000 nM
Quantified Difference	In vivo efficacy demonstrated for pCXCL8-1aa; no in vivo data for E70K in arthritis models
Conditions	Murine C57Bl/6 AIA model; intra-articular peptide administration; disease severity scoring and serum TNFα measurement

Why This Matters

In vivo efficacy data in a disease-relevant arthritis model distinguishes pCXCL8-1aa from structurally related GAG-binding peptides like E70K that lack in vivo validation. For researchers requiring a CXCL8-GAG inhibitor with demonstrated in vivo pharmacological activity, pCXCL8-1aa provides published proof-of-concept that E70K cannot currently offer.

• [1] McNaughton EF, Eustace AD, King S, Sessions RB, Kay A, Farris M, Broadbridge R, Kehoe O, Kungl AJ, Middleton J. Novel Anti-Inflammatory Peptides Based on Chemokine-Glycosaminoglycan Interactions Reduce Leukocyte Migration and Disease Severity in a Model of Rheumatoid Arthritis. J Immunol. 2018;200(9):3201-3217. PMID: 29572348. View Source

Peptide Design Optimization: pCXCL8-1aa Features Dual Terminal Capping for Enhanced Stability vs. Uncapped CXCL8 Peptide Analogs

pCXCL8-1aa (Ac-EKFLKRAENS-NH₂, MW 1262.41 Da) incorporates N-terminal acetylation and C-terminal amidation—chemical modifications absent from the related pCXCL8-1 peptide (EKFLKRAENS, MW 1220 Da) and from E70K (CXCL8(54–72) with E70K mutation, MW ~2400.80 Da) [1]. These terminal caps eliminate free charged termini, reducing susceptibility to exopeptidase-mediated degradation and improving peptide stability in biological matrices. In the transendothelial migration assay, pCXCL8-1aa was used as the capped, in vivo-compatible form for intra-articular administration in the murine AIA model [1].

Peptide Stability Design

Reported

N-acetyl + C-amide capping vs. free termini (pCXCL8-1, E70K)

Dual capping supports extended incubation stability in biological matrices

MW +42 Da vs. uncapped analog; reduces exopeptidase susceptibility

Evidence Dimension	Peptide terminal modifications and molecular weight
Target Compound Data	pCXCL8-1aa: Ac-EKFLKRAENS-NH₂, MW 1262.41 Da (N-terminal acetyl, C-terminal amide)
Comparator Or Baseline	pCXCL8-1: EKFLKRAENS, MW 1220 Da (free termini); E70K TFA: CXCL8(54–72) E70K, MW ~2400.80 Da (free termini)
Quantified Difference	MW difference: pCXCL8-1aa is +42 Da vs. pCXCL8-1 (acetyl cap); E70K is ~2× larger (~2400 vs. 1262 Da); dual capping present only in pCXCL8-1aa
Conditions	Peptide synthesis by standard Fmoc solid-phase chemistry; characterization by HPLC and LC-MS; purity >90%

Why This Matters

Terminal capping in pCXCL8-1aa enhances ex vivo and in vivo stability compared to uncapped analogs such as pCXCL8-1 and E70K, which are more rapidly degraded by aminopeptidases and carboxypeptidases. This is a critical procurement consideration for assays requiring extended incubation in serum-containing media or for in vivo administration protocols.

• [1] McNaughton EF, Eustace AD, King S, Sessions RB, Kay A, Farris M, Broadbridge R, Kehoe O, Kungl AJ, Middleton J. Novel Anti-Inflammatory Peptides Based on Chemokine-Glycosaminoglycan Interactions Reduce Leukocyte Migration and Disease Severity in a Model of Rheumatoid Arthritis. J Immunol. 2018;200(9):3201-3217 (Table 1: peptide sequences and MW). PMID: 29572348. View Source

Commercially Verified High Purity: pCXCL8-1aa Available at ≥98% HPLC Purity From Multiple Vendors

Commercially sourced pCXCL8-1aa is available at verified purity levels of 98.13% (HPLC) with a molecular weight of 1262.41 Da from established research chemical suppliers . This compares favorably to the >90% purity specification reported for the original research-grade synthesis [1] and to E70K, for which specific purity percentages are less consistently reported across vendors. Higher purity reduces the likelihood of confounding biological effects from truncated synthesis byproducts or deletion peptides in functional assays.

Commercial Purity

Reported

≥98% HPLC purity, commercially available

Higher purity reduces truncation byproduct artifacts in sensitive assays

Lyophilized; storage at -20°C per vendor COA

Evidence Dimension	Commercial peptide purity (HPLC)
Target Compound Data	pCXCL8-1aa: 98.13% purity (HPLC), MW 1262.41 Da
Comparator Or Baseline	Research synthesis specification: >90% purity; E70K TFA: vendor-reported purity typically unspecified or variable
Quantified Difference	8+ percentage point purity advantage over minimum research-grade specification (98.13% vs. >90%)
Conditions	Commercial HPLC analysis; peptide supplied as lyophilized powder; storage at -20°C (3 years) or -80°C (2 years) per vendor recommendations

Why This Matters

Higher peptide purity directly impacts experimental reproducibility in sensitive assays such as isothermal fluorescence titration, surface plasmon resonance, and cell-based migration assays. Procurement from vendors offering ≥98% purity with documented Certificates of Analysis minimizes batch-to-batch variability and reduces the need for in-house re-purification.

• [1] McNaughton EF, Eustace AD, King S, Sessions RB, Kay A, Farris M, Broadbridge R, Kehoe O, Kungl AJ, Middleton J. Novel Anti-Inflammatory Peptides Based on Chemokine-Glycosaminoglycan Interactions Reduce Leukocyte Migration and Disease Severity in a Model of Rheumatoid Arthritis. J Immunol. 2018;200(9):3201-3217. Methods: 'Peptides were >90% pure.' PMID: 29572348. View Source

Optimal Research and Procurement Application Scenarios for pCXCL8-1aa Based on Differentiated Evidence

In Vitro Competitive Displacement of CXCL8 From Endothelial Heparan Sulfate: Binding and Migration Assays

pCXCL8-1aa is the preferred tool compound for in vitro studies requiring competitive displacement of CXCL8 from immobilized GAGs or endothelial cell-surface HS. Its 2-fold higher HS-binding affinity (Kd = 65 nM) relative to wild-type CXCL8 (Kd = 128 nM) [1] supports its use as a competitor in ELISA-like GAG-binding competition assays and transendothelial migration setups across HBMEC or HCMEC/D3 monolayers. The dual-capped termini (Ac- and -NH₂) provide enhanced stability during extended incubation periods at 37°C, reducing peptide degradation artifacts that may confound data interpretation with uncapped analogs such as pCXCL8-1 [1].

Murine Antigen-Induced Arthritis (AIA) Model: In Vivo Validation of Chemokine–GAG Axis as Therapeutic Target

pCXCL8-1aa is uniquely suited for in vivo studies investigating the therapeutic relevance of the chemokine–GAG interaction in inflammatory arthritis. The compound's demonstrated ability to reduce disease severity and serum TNFα levels in the C57Bl/6 murine AIA model [1] provides published in vivo proof-of-concept that structurally related peptides such as E70K lack. The N-terminal acetylation and C-terminal amidation of pCXCL8-1aa were specifically introduced to enable intra-articular administration in this model, making it the only GAG-binding peptide from the McNaughton et al. (2018) series validated for in vivo arthritis research [1].

Mechanistic Dissection of Chemokine Function: Discriminating GAG-Dependent vs. GPCR-Dependent CXCL8 Signaling

When the experimental objective is to distinguish between the GAG-dependent haptotactic gradient function of CXCL8 and its direct GPCR-mediated signaling, pCXCL8-1aa is the appropriate selective tool. Unlike CXCR1/CXCR2 antagonists (Danirixin, Reparixin, hG31P) that block all receptor-mediated responses, pCXCL8-1aa leaves CXCR1/CXCR2 signaling intact while specifically disrupting chemokine presentation on endothelial HS [1][2]. This selectivity is essential for experiments designed to attribute specific leukocyte migration phenotypes to GAG binding rather than to receptor activation, and cannot be achieved with GPCR-targeted inhibitors [3].

Procurement for High-Sensitivity Biophysical Assays: Surface Plasmon Resonance and Isothermal Titration Calorimetry

For quantitative biophysical characterization of chemokine–GAG interactions via SPR or ITC, pCXCL8-1aa at commercially available ≥98% HPLC purity [1] provides the requisite chemical homogeneity to minimize non-specific binding artifacts and ensure accurate Kd determination. The published Kd of 65 nM for HS binding, determined by isothermal fluorescence titration [2], serves as a validated reference value for assay calibration, enabling researchers to benchmark their own binding measurements against established literature data when using this specific peptide.

Application

Selection Property

Validation Focus

GAG-binding competition assays and transendothelial migration

HS affinity context; dual-capped stability

Competitive displacement of CXCL8 from endothelial heparan sulfate

Murine arthritis model: chemokine–GAG axis target engagement

In vivo model-response validation

Disease score and inflammatory cytokine endpoint monitoring

Mechanistic discrimination: GAG-dependent vs. GPCR-dependent CXCL8 signaling

GAG-selective mechanism; no receptor antagonism

Leukocyte migration phenotype attribution to haptotactic gradient

Biophysical characterization (SPR/ITC) of chemokine–GAG interactions

≥98% purity; published Kd reference

Assay calibration and data benchmarking against literature values

• [1] McNaughton EF, Eustace AD, King S, Sessions RB, Kay A, Farris M, Broadbridge R, Kehoe O, Kungl AJ, Middleton J. Novel Anti-Inflammatory Peptides Based on Chemokine-Glycosaminoglycan Interactions Reduce Leukocyte Migration and Disease Severity in a Model of Rheumatoid Arthritis. J Immunol. 2018;200(9):3201-3217. PMID: 29572348. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. pCXCL8-1aa Ligand Page (Ligand ID: 9938). HS binding Kd = 65 nM. Accessed 2026. View Source
• [3] Proudfoot AEI, Johnson Z, Bonvin P, Handel TM. Glycosaminoglycan Interactions with Chemokines Add Complexity to a Complex System. Pharmaceuticals (Basel). 2017;10(3):70. PMID: 28792472. View Source